Longissiminone A
Overview
Description
Longissiminone A is a natural product found in Usnea longissima and Dolichousnea longissima with data available.
Scientific Research Applications
Anti-Inflammatory and Anti-Platelet Aggregation Activities
Longissiminone A, isolated from the lichen Usnea longissima, has demonstrated significant in vivo anti-inflammatory and anti-platelet aggregation activities. These effects were identified through a study where Longissiminone A was tested against inflammation and platelet aggregation induced by arachidonic acid at varying doses. This suggests potential applications in managing inflammatory conditions and disorders involving abnormal platelet aggregation (Azizuddin, Imran, & Choudhary, 2017).
Bioactive Phenolic Compounds
Another study on Usnea longissima highlighted the isolation of Longissiminone A along with other compounds. It was found that Longissiminone A possessed potent anti-inflammatory activity in a cell-based assay. Importantly, cytotoxicity measurements indicated 100% cell viability even at high concentrations (200 microg/mL) of these compounds. This aspect of Longissiminone A could be crucial for its use in therapeutic applications, given its low cytotoxicity at effective concentrations (Choudhary, Azizuddin, Jalil, & Atta-ur-rahman, 2005).
Antioxidant and Gastroprotective Effects
Longissiminone A is also implicated in studies focusing on antioxidant and gastroprotective effects. In a study on the antiulcerogenic effect of a water extract from Usnea longissima, which contains Longissiminone A, significant antiulcerogenic activity was observed. The study also reported that this extract displayed moderate antioxidant activity. Furthermore, the activities of antioxidant enzymes like superoxide dismutase and glutathione S-transferase were enhanced by this extract, suggesting a protective effect in indomethacin-induced ulcers (Halici, Odabasoglu, Suleyman, Cakir, Aslan, & Bayir, 2005).
properties
Product Name |
Longissiminone A |
|---|---|
Molecular Formula |
C10H10O5 |
Molecular Weight |
210.18 g/mol |
IUPAC Name |
4-acetyl-2,6-dihydroxy-3-methoxybenzaldehyde |
InChI |
InChI=1S/C10H10O5/c1-5(12)6-3-8(13)7(4-11)9(14)10(6)15-2/h3-4,13-14H,1-2H3 |
InChI Key |
PSUPLJARDONXSO-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC(=C(C(=C1OC)O)C=O)O |
Canonical SMILES |
CC(=O)C1=CC(=C(C(=C1OC)O)C=O)O |
synonyms |
longissiminone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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